Cas no 339540-17-9 (5-Bromo-1-tosyl-1H-indol-3-ylboronic acid)

• Product Name: 5-Bromo-1-tosyl-1H-indol-3-ylboronic acid
• CAS No: 339540-17-9
• MF: C₁₅H₁₃BBrNO₄S
• MW: 394.048022031784
• CID: 2124747
• Update Time: 2023-08-04

5-Bromo-1-tosyl-1H-indol-3-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-tosyl-1H-indol-3-ylboronic acid
• 1-Tosyl-5-bromo-1H-indole-3-ylboronic acid
• 5-Bromo-1-tosyl-1H-indol-3-ylboronic acid

• Inchi： 1S/C15H13BBrNO4S/c1-10-2-5-12(6-3-10)23(21,22)18-9-14(16(19)20)13-8-11(17)4-7-15(13)18/h2-9,19-20H,1H3
• InChI Key： KSSVUAFLFPRHAG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(B(O)O)=CN2S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 518
• Topological Polar Surface Area: 87.9